3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide

• IUPAC Name: 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide
• InChI: InChI=1S/C14H16N2O3/c15-9-11-2-1-3-12(8-11)13(18)16-14(10-17)4-6-19-7-5-14/h1-3,8,17H,4-7,10H2,(H,16,18)
• InChI Key: BDUCXBYPZKQAON-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CO)NC(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol

Description

3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BAY 41-2272 and is primarily used in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide is primarily based on the activation of sGC. This compound binds to the heme group of sGC and induces a conformational change that leads to the activation of the enzyme. The activated sGC catalyzes the conversion of guanosine triphosphate (GTP) to cGMP. cGMP then activates various downstream signaling pathways that regulate various physiological processes.
Biochemical and Physiological Effects:
The activation of sGC by 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide has several biochemical and physiological effects. This compound has been shown to induce vasodilation, reduce platelet aggregation, and decrease pulmonary arterial pressure. Additionally, 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide has been shown to have anti-inflammatory and anti-fibrotic effects.

Advantages and Limitations for Lab Experiments

3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide has several advantages and limitations for lab experiments. One of the primary advantages of this compound is its high potency and specificity for sGC activation. This compound has been shown to have a higher potency than other sGC activators, such as BAY 58-2667. Additionally, 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide has a long half-life, which makes it suitable for in vivo experiments. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide. One of the primary areas of research is the development of new sGC activators that have higher potency and specificity than 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide. Additionally, the potential applications of this compound in the treatment of various diseases, such as pulmonary hypertension, inflammatory diseases, and fibrosis, need to be further explored. Furthermore, the effects of 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide on other physiological processes, such as neuronal signaling and metabolism, need to be investigated.

Synthesis Methods

The synthesis of 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide is a complex process that involves several steps. The first step involves the reaction of 4-bromo-1,3-benzodioxole with 2-(hydroxymethyl)oxane-4-carbaldehyde in the presence of potassium carbonate. This reaction yields 4-[(hydroxymethyl)oxan-4-yl]-1,3-benzodioxole. The second step involves the reaction of 4-[(hydroxymethyl)oxan-4-yl]-1,3-benzodioxole with cyanogen bromide in the presence of triethylamine. This reaction yields 3-cyano-4-[(hydroxymethyl)oxan-4-yl]-1,3-benzodioxole. The final step involves the reaction of 3-cyano-4-[(hydroxymethyl)oxan-4-yl]-1,3-benzodioxole with benzoyl chloride in the presence of triethylamine. This reaction yields 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide.

Scientific Research Applications

3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide has several potential applications in the field of scientific research. This compound is primarily used as a soluble guanylate cyclase (sGC) activator. sGC is an enzyme that plays a crucial role in the regulation of various physiological processes, including blood pressure, smooth muscle relaxation, and platelet aggregation. The activation of sGC by 3-cyano-N-[4-(hydroxymethyl)oxan-4-yl]benzamide leads to the production of cyclic guanosine monophosphate (cGMP), which is a secondary messenger that regulates various physiological processes.